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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with tetradecane. The following procedures are designed to ensure a
safe laboratory environment and the proper management of this chemical.

Immediate Safety and Personal Protective
Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure when
handling tetradecane. The recommended PPE is summarized below.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield compliant with

OSHA (29 CFR 1910.133) or
European Standard (EN166).

[1](2]

Protects against potential

splashes and eye irritation.[1]

Skin and Body Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
a lab coat or chemical-resistant
apron to prevent skin
exposure.[1][2][3]

Prevents direct skin contact.
Prolonged or repeated contact
may cause defatting and

dermatitis.[1]

Respiratory Protection

Use in a well-ventilated area,
such as a chemical fume hood.
[1][2] If ventilation is
inadequate or exposure limits
are exceeded, a
NIOSH/MSHA-approved

respirator is necessary.[1][4]

Minimizes the inhalation of
vapors, which can cause

respiratory tract irritation.[1]

Hand Protection

Wash hands thoroughly with
soap and water after handling
and before eating, drinking, or
smoking.[3][5]

Ensures good industrial

hygiene and safety practice.[4]

Key Physicochemical and Safety Data

The following table summarizes important quantitative data for tetradecane.
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Property Value

Molecular Formula C14H30[6]

Melting Point 5.5°C (41.9 °F)

Boiling Point 252 - 254 °C (486 - 489 °F)
Flash Point 100 °C (212 °F)[1]
Autoignition Temperature 200 °C (392 °F)[1]

Explosion Limits Lower: 0.5% / Upper: 6.5%[3]

Operational Plan for Handling

A systematic approach is critical for safely managing tetradecane in a laboratory setting.
1. Engineering Controls & Storage

e Ventilation: Always handle tetradecane in a well-ventilated area, preferably within a certified
chemical fume hood, to keep airborne concentrations low.[1][2][7]

o Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible
and in close proximity to the workstation.[2][8]

o Storage: Store containers in a cool, dry, and well-ventilated area, away from heat, flames,
and other sources of ignition.[1][6] Keep containers tightly closed and store them separately
from incompatible materials like oxidizing agents.[1][6][9]

2. Procedural Steps for Handling

¢ Read and understand the Safety Data Sheet (SDS) before use.

 Inspect containers for damage or leaks before handling.[2]

e Avoid direct contact with skin and eyes and prevent the inhalation of mist or vapor.[1][9]

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[10]
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e When not in use, ensure containers are securely sealed.
Accidental Release and Spill Management
In the event of a spill, follow these procedural steps to ensure safety and proper cleanup.

o Evacuate & Secure: Immediately clear the area of all personnel and remove all sources of
ignition.[10]

» Ventilate: Ensure the spill area is well-ventilated.

» Contain: Wearing the appropriate PPE, contain the spill using an inert, non-combustible
absorbent material such as sand, earth, vermiculite, or diatomaceous earth.[1][2][5] Do not
use combustible materials like sawdust.

o Collect: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, sealed, and clearly labeled container for disposal.[5][10]

» Decontaminate: Clean the spill site after the material has been collected. You may use
alcohol followed by a soap and water solution.[11]
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Immediate Actions
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Caption: Workflow for managing an accidental tetradecane spill.
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Disposal Plan

The disposal of tetradecane and contaminated materials must be handled in accordance with
all local, state, and federal regulations.

o Waste Collection: All materials contaminated with tetradecane, including used containers,
absorbent materials from spills, and soiled PPE, must be collected in designated, sealed,
and clearly labeled hazardous waste containers.[2][12]

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Tetradecane".[12]

o Disposal Method: Do not dispose of tetradecane into sewers or the environment.[9][13]
Arrange for disposal through your institution's Environmental Health & Safety (EHS)
department or a licensed chemical waste disposal contractor.[12] The product is not typically
classified as hazardous waste, but local regulations must be followed.[9]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

¢ Inhalation: Remove the individual from the exposure area to fresh air immediately.[1] If
breathing is difficult, administer oxygen. If the person is not breathing, give artificial
respiration. Seek medical attention if symptoms appear or persist.[1][4]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water.[1][3] Seek medical attention if irritation develops or persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally.[1][4] Get medical aid immediately.[1]

 Ingestion: Do NOT induce vomiting, as there is a risk of aspiration into the lungs which can
be fatal.[1][5][10] If the victim is conscious and alert, give 2-4 cupfuls of water.[1] Never give
anything by mouth to an unconscious person.[1] Call a physician or poison control center
immediately.[10][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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